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Compound of Interest

1-(2,2-
Compound Name:
Dimethoxyethyl)cyclopropanol

CAS No.: 832142-15-1

Cat. No.: B3286659

Get Quote

Executive Summary

1-(2,2-Dimethoxyethyl)cyclopropanol is a bifunctional synthetic intermediate combining a
strained cyclopropane ring with an acid-sensitive acetal moiety. Its handling requires a safety
strategy that addresses two distinct risks: chemical instability (acid-catalyzed hydrolysis/ring
opening) and biological toxicity (potential enzyme inhibition common to cyclopropanol
derivatives).

Immediate Action Required:

e Primary Hazard: Severe Eye/Skin Irritant; Potential Acute Toxicity (Oral/Inhalation);
Flammable Liquid.[1]

« Critical Restriction: Do NOT expose to acidic media or moisture without controlled conditions
(Risk of exothermic decomposition).

» Mandatory PPE: Chemical Splash Goggles, Nitrile Gloves (0.11mm min), Flame-Resistant
Lab Coat.
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Part 1: Risk Assessment & Chemical Behavior

Expert Insight: Effective safety is not just about barriers; it is about understanding the

molecule's stress points. This compound presents a "Dual-Trigger" hazard profile.

Hazard Domain

Mechanism of Action

Operational Implication

Ring Strain

The cyclopropane ring
possesses ~27.5 kcal/mol of

strain energy.

Impact Sensitivity: While not a
primary explosive, the
molecule is energetic. Avoid
mechanical shock or rapid

heating.

Acetal Sensitivity

The dimethoxyethyl group
hydrolyzes rapidly in the
presence of Brgnsted or Lewis
acids.

Incompatibility: violent reaction
possible with strong acids.
Storage: Must be stored over
basic stabilizers (e.g., K2COs

traces) or in inert atmosphere.

Toxicology (Inferred)

Cyclopropanols often act as
inhibitors of alcohol
dehydrogenase and other

metabolic enzymes.

Exposure Limit: Treat as a
high-potency compound.
Assume Skin Notation
(absorbs through skin).[2]

Part 2: The PPE Matrix

Directive: Select PPE based on "Worst Case" breakthrough scenarios. Standard latex gloves

are insufficient for oxygenated organic solvents.

2.1 Protective Barrier Specifications
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PPE Component

Specification

Technical Rationale

Hand Protection (Splash)

Nitrile (0.11 mm / 4 mil)

Provides >15 min
breakthrough time for
incidental contact. Change
immediately upon

contamination.[1][3]

Hand Protection (Immersion)

Silver Shield / 4H (Laminate)

Required for spill cleanup or
prolonged handling. Nitrile
degrades rapidly under
saturation by ether/alcohol

functionalities.

Eye Protection

Chemical Splash Goggles

ANSI Z87.1 (D3 rating)
required. Safety glasses are
insufficient due to the liquid's
low viscosity and high irritation

potential.

Body Protection

Nomex/FR Lab Coat

The compound is likely
flammable (Flash Point
estimated <60°C). Synthetic
blends (polyester) may melt

into skin during a fire.

Respiratory

Fume Hood (Face Velocity
>100 fpm)

Do not rely on N95 masks. If
hood work is impossible, use a
Half-Face Respirator with

Organic Vapor (OV) cartridges.

Part 3: Operational Workflow (Logic Diagram)

The following decision logic ensures safety compliance during the lifecycle of the experiment.
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START: Risk Assessment

Check Environment:
Is Glassware Acid-Free?

STOP: Base Wash Glassware Don PPE:
(210% NaHCO3 rinse) Nitrile Gloves + Goggles + FR Coat

Handling:
Transfer via Syringe/Cannula
(Inert Ar/N2 Atmosphere)

Accidental Spill?

Absorb with Vermiculite
(Do NOT use Paper Towels)

Disposal:
Segregated Organic Waste
(NO ACIDS)

Click to download full resolution via product page

Figure 1: Decision logic for safe handling, emphasizing the critical check for acidic
contaminants.

Part 4: Step-by-Step Handling Protocol
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4.1 Preparation (The "Dry & Base" Rule)

o Glassware Prep: Ensure all receiving flasks are oven-dried and free of acid residues (e.g.,
from previous cleaning with piranha solution or chromic acid). Why: Acid residues trigger
acetal hydrolysis.

« Inerting: Purge the reaction vessel with Argon or Nitrogen for 10 minutes. Oxygen is not the
primary threat, but moisture is.

4.2 Transfer Techniques

o Preferred: Positive pressure transfer using a cannula or gas-tight syringe.

e Avoid: Pouring from an open neck. The liquid's low surface tension increases the risk of
"dribbling" down the flask neck, compromising glove integrity.

4.3 Quenching & Workup

» Caution: If the reaction mixture is to be quenched, avoid strong aqueous acids.
e Protocol: Use a buffered solution (e.g., Saturated NH4Cl or Phosphate Buffer pH 7).

o Observation: Watch for gas evolution. Rapid bubbling indicates ring opening or acetal
hydrolysis; slow the addition rate immediately.

Part 5: Emergency Response & Disposal
5.1 Spill Management

e Do NOT use paper towels. Ethers and cyclopropanols can increase the flammability of
cellulose, creating a "wick effect.”

o Absorbent: Use vermiculite, sand, or a commercial sol-gel absorbent.

o Decontamination: Wipe the surface with a dilute surfactant (soap water), followed by a water
rinse. Avoid bleach (potential reaction with organic amines if present in the synthesis matrix).

5.2 Waste Disposal
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e Segregation: Label the waste container clearly: "FLAMMABLE ORGANIC - CONTAINS
CYCLOPROPANOL / ACETAL."

 Incompatibility: strictly forbid mixing with "Acid Waste" streams.

» Storage: Store waste containers in a cool, ventilated cabinet until pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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